Cas no 369655-40-3 (4-({(tert-butoxy)carbonylamino}methyl)naphthalene-1-carboxylic acid)

4-({(tert-Butoxy)carbonylamino}methyl)naphthalene-1-carboxylic acid is a naphthalene-derived carboxylic acid featuring a tert-butoxycarbonyl (Boc)-protected amino methyl group at the 4-position. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its dual functional groups, which allow for selective modifications. The Boc group provides stability under basic and nucleophilic conditions while enabling facile deprotection under acidic conditions. The carboxylic acid moiety offers versatility for further derivatization, such as amide or ester formation. Its rigid naphthalene backbone contributes to structural diversity in the design of pharmacophores or materials. This reagent is commonly employed in peptide coupling strategies and as a building block for complex molecular architectures.

4-({(tert-butoxy)carbonylamino}methyl)naphthalene-1-carboxylic acid structure

369655-40-3 structure

Product Name:4-({(tert-butoxy)carbonylamino}methyl)naphthalene-1-carboxylic acid

CAS No:369655-40-3

MF:C₁₇H₁₉NO₄

MW:301.337064981461

CID:1480693

PubChem ID:21973591

Update Time:2025-06-07

4-({(tert-butoxy)carbonylamino}methyl)naphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenecarboxylic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
- 4-({(tert-butoxy)carbonylamino}methyl)naphthalene-1-carboxylic acid
- 4-({[(tert-butoxy)carbonyl]amino}methyl)naphthalene-1-carboxylic acid
- EN300-12459585
- 369655-40-3
- SCHEMBL6018563
- Inchi： 1S/C17H19NO4/c1-17(2,3)22-16(21)18-10-11-8-9-14(15(19)20)13-7-5-4-6-12(11)13/h4-9H,10H2,1-3H3,(H,18,21)(H,19,20)
- InChI Key： XYIORKGFVRLEEW-UHFFFAOYSA-N
- SMILES： O(C(NCC1C=CC(C(=O)O)=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

Exact Mass: 301.13147
Monoisotopic Mass: 301.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 75.6Å²

Experimental Properties

PSA: 75.63

4-({(tert-butoxy)carbonylamino}methyl)naphthalene-1-carboxylic acid Pricemore >>

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Enamine	EN300-12459585-0.05g	4-({[(tert-butoxy)carbonyl]amino}methyl)naphthalene-1-carboxylic acid	369655-40-3	0.05g	$912.0	2023-07-06
Enamine	EN300-12459585-0.1g	4-({[(tert-butoxy)carbonyl]amino}methyl)naphthalene-1-carboxylic acid	369655-40-3	0.1g	$956.0	2023-07-06
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Enamine	EN300-12459585-0.5g	4-({[(tert-butoxy)carbonyl]amino}methyl)naphthalene-1-carboxylic acid	369655-40-3	0.5g	$1043.0	2023-07-06
Enamine	EN300-12459585-1.0g	4-({[(tert-butoxy)carbonyl]amino}methyl)naphthalene-1-carboxylic acid	369655-40-3	1.0g	$1086.0	2023-07-06
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Enamine	EN300-12459585-50mg	4-({[(tert-butoxy)carbonyl]amino}methyl)naphthalene-1-carboxylic acid	369655-40-3	50mg	$996.0	2023-10-02
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